Cas no 18861-15-9 (N-benzyl-2-phenoxyacetamide)

• Product Name: N-benzyl-2-phenoxyacetamide
• CAS No: 18861-15-9
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 907547
• PubChem ID: 309669
• Update Time: 2025-04-19

N-benzyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-phenoxyacetamide
• AC1L7FKD
• CBChromo1_000293
• CBDivE_001608
• C-Phenoxy-N-benzyl-acetamid
• N1-benzyl-2-phenoxyacetamide
• N-benzyl(phenoxy)acetamide
• N-BENZYL-2-PHENOXY-ACETAMIDE
• NSC212012
• Oprea1_595278
• phenoxy-acetic acid benzylamide
• Phenoxy-essigsaeure-benzylamid
• ST040254
• SureCN5272168
• SR-01000395740-1
• SR-01000395740
• AKOS000494471
• HMS1578K22
• SCHEMBL5272168
• NSC-212012
• MLS000532719
• CHEMBL1452759
• Z19735808
• SMR000140157
• 18861-15-9
• STK079509
• DTXSID10309455
• HMS2470O07

• Inchi： 1S/C15H15NO2/c17-15(12-18-14-9-5-2-6-10-14)16-11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H,16,17)
• InChI Key： WPNWGIALOINNCO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 467.6°C at 760 mmHg
• Flash Point: 236.6°C
• Refractive Index: 1.573
• PSA: 38.33
• LogP: 2.77270